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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of butyl
isobutyrate as a component in fragrance formulations. It is intended for an audience of

researchers, scientists, and professionals involved in fragrance development and analysis.

Introduction to Butyl Isobutyrate in Fragrance
Butyl isobutyrate (CAS No. 97-87-0) is an aliphatic ester recognized for its strong, fresh, and

fruity aroma, often described with nuances of apple, banana, and pineapple.[1][2][3] Its sweet

and versatile scent profile makes it a valuable ingredient in a wide array of fragrance

applications, from fine perfumery to personal care and household products.[4][5] Butyl
isobutyrate can be found naturally in some fruits like bananas and melons, as well as in

chamomile and hop oil.[6] However, for commercial fragrance applications, it is typically

synthesized to ensure high purity and a consistent olfactory profile.[6]

Physicochemical and Olfactory Properties
A comprehensive understanding of the physicochemical and olfactory properties of butyl
isobutyrate is essential for its effective use in fragrance formulations.

Physicochemical Data
The following table summarizes the key physicochemical properties of butyl isobutyrate. This

data is crucial for predicting its behavior in various formulations and during the manufacturing
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process.

Property Value Reference

Molecular Formula C₈H₁₆O₂ [4][7][8]

Molecular Weight 144.21 g/mol [7][9]

Appearance Colorless liquid [1][4][9]

Boiling Point 155-158 °C at 760 mmHg [1][4][7]

Melting Point < 25 °C [7]

Density 0.859 - 0.864 g/mL at 25 °C [1][7][8]

Refractive Index 1.401 - 1.404 at 20 °C [1][2][7]

Flash Point 43 °C (109.4 °F) - closed cup [3]

Solubility

Miscible in alcohol and most

fixed oils; insoluble in water,

glycerin, and propylene glycol.

[7][10]

Vapor Pressure 4.33 mmHg at 25 °C [9]

Olfactory Profile
The olfactory characteristics of butyl isobutyrate are its primary contribution to a fragrance.
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Olfactory Attribute Description Reference

Odor Type Fruity [1][2][4]

Odor Description

Sweet, tutti-frutti, green, with

notes of melon, banana, and a

cheesy undertone.

[2]

Flavor Profile Sweet, pineapple-like taste. [1]

Applications

Used in flavor compositions for

apple, apricot, banana, cherry,

melon, pineapple, raspberry,

and strawberry notes.

[1]

Application in Fragrance Formulations
Butyl isobutyrate is a versatile top-to-middle note ingredient in perfumery. Its primary function

is to impart a fresh, fruity character to a fragrance composition. It blends well with other esters,

as well as with floral, citrus, and green notes.

The typical concentration of butyl isobutyrate in finished products is generally low, often

around 40 ppm, though it can be significantly higher in specific applications like chewing gum

flavors, where it can reach up to 2000 ppm.[1]

Experimental Protocols
The following protocols are provided as a guide for the analysis and evaluation of butyl
isobutyrate in fragrance formulations. These are general methodologies that may require

optimization based on the specific formulation matrix and analytical instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Compositional Analysis
GC-MS is a fundamental technique for identifying and quantifying volatile compounds in a

fragrance.[4][7]
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Objective: To determine the purity of butyl isobutyrate raw material and to quantify its

concentration within a fragrance formulation.

Instrumentation and Materials:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

Helium (carrier gas)

Autosampler vials

Microsyringe

Butyl isobutyrate standard (≥98% purity)

Solvent (e.g., ethanol or acetone, GC grade)

Sample Preparation:

Purity Assessment: Prepare a 1% (v/v) solution of the butyl isobutyrate raw material in the

chosen solvent.

Fragrance Formulation Analysis: Dilute the fragrance oil containing butyl isobutyrate in the

chosen solvent. The dilution factor will depend on the expected concentration of butyl
isobutyrate and the sensitivity of the instrument. A typical starting dilution is 1:100 (v/v). For

complex matrices like creams or lotions, a liquid-liquid extraction or solid-phase

microextraction (SPME) may be necessary to isolate the volatile components.[4][7][9]

GC-MS Parameters (Example):

Inlet Temperature: 250 °C

Injection Volume: 1 µL

Split Ratio: 50:1
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Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp: 5 °C/minute to 280 °C

Hold: 5 minutes at 280 °C

Carrier Gas Flow (Helium): 1.0 mL/minute (constant flow)

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Mass Range: m/z 40-400

Data Analysis:

Identify the butyl isobutyrate peak based on its retention time and comparison of its mass

spectrum with a reference library (e.g., NIST).

For quantification, create a calibration curve using standards of known butyl isobutyrate
concentrations.

Sensory Evaluation Protocol: Triangle Test
The triangle test is a discriminative sensory method used to determine if a perceptible

difference exists between two samples.[10]

Objective: To determine if a change in the concentration of butyl isobutyrate or a substitution

with a different ingredient results in a perceivable difference in the overall fragrance profile.

Materials:

Two fragrance samples (A and B)

Glass smelling strips (blotters)

Odor-free evaluation booths
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Panel of at least 15 trained sensory assessors

Procedure:

Prepare three coded samples for each panelist: two of one fragrance (e.g., A) and one of the

other (e.g., B), or vice versa. The presentation order should be randomized for each panelist

(e.g., AAB, ABA, BAA, BBA, BAB, ABB).

Dip the smelling strips into the fragrance samples to a consistent depth and allow the solvent

to evaporate for a few seconds.

Present the three coded strips to each panelist.

Instruct the panelists to smell each strip from left to right and identify the sample that is

different from the other two.

Record the responses.

Data Analysis:

The number of correct identifications is compared to a statistical table for the triangle test to

determine if the difference is statistically significant at a chosen confidence level (typically p

< 0.05).

Stability Testing Protocol
Stability testing is crucial to ensure that the fragrance maintains its intended character

throughout the product's shelf life.[6][11][12]

Objective: To evaluate the stability of a fragrance formulation containing butyl isobutyrate
under various environmental conditions.

Materials:

Fragrance formulation in its final product base (e.g., ethanol for a perfume, lotion base for a

cream)

Final product packaging
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Controlled environment chambers (e.g., ovens, humidity chambers, UV light cabinets)[6]

Procedure:

Prepare multiple samples of the final product.

Store the samples under the following conditions for a predetermined period (e.g., 1, 2, and

3 months):

Accelerated Aging: 40-45 °C[6]

Room Temperature: 20-25 °C (as a control)

Light Exposure: In a UV light cabinet to simulate exposure to sunlight.[6]

Freeze-Thaw Cycles: Alternate between freezing (-10 °C) and thawing (room temperature)

for several cycles.[6]

At each time point, evaluate the samples for any changes in:

Odor: Using sensory evaluation methods (e.g., descriptive analysis by a trained panel).

Color and Appearance: Visual inspection.

Chemical Composition: Using GC-MS to monitor the concentration of butyl isobutyrate
and the formation of any degradation products.

Data Analysis:

Compare the results from the stressed samples to the control samples stored at room

temperature. Any significant changes in odor, appearance, or chemical composition indicate

potential stability issues.

Visualizations
The following diagrams illustrate key workflows and relationships in the application of butyl
isobutyrate in fragrance formulations.
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Caption: Workflow for incorporating butyl isobutyrate into a fragrance formulation.
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Caption: Logical flow of a triangle test for sensory evaluation.

Safety and Regulatory Information
Butyl isobutyrate has been evaluated for safety in fragrance applications. The Research

Institute for Fragrance Materials (RIFM) has conducted safety assessments, and it is important

to adhere to the guidelines and concentration limits set by regulatory bodies such as the

International Fragrance Association (IFRA).[11][13] It is recommended to consult the latest

IFRA standards and the material's Safety Data Sheet (SDS) for comprehensive safety and

handling information. Butyl isobutyrate is listed as a flavoring agent and fragrance ingredient

by various regulatory bodies.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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